Cas no 2229488-64-4 (1-amino-3-(4-cyclopropylphenyl)propan-2-ol)

• Product Name: 1-amino-3-(4-cyclopropylphenyl)propan-2-ol
• CAS No: 2229488-64-4
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6027962
• PubChem ID: 165714783
• Update Time: 2025-06-23

1-amino-3-(4-cyclopropylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(4-cyclopropylphenyl)propan-2-ol
• 2229488-64-4
• EN300-1781640

• Inchi： 1S/C12H17NO/c13-8-12(14)7-9-1-3-10(4-2-9)11-5-6-11/h1-4,11-12,14H,5-8,13H2
• InChI Key： FPFAMFRHNYEDGU-UHFFFAOYSA-N
• SMILES： OC(CN)CC1C=CC(=CC=1)C1CC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-3-(4-cyclopropylphenyl)propan-2-ol

Introduction to 1-amino-3-(4-cyclopropylphenyl)propan-2-ol (CAS No: 2229488-64-4)

1-amino-3-(4-cyclopropylphenyl)propan-2-ol, identified by the chemical abstracts service number 2229488-64-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural motif combining an amino group, a propanol side chain, and a substituted phenyl ring, has garnered attention due to its potential biological activity and synthetic utility. The presence of a 4-cyclopropylphenyl moiety introduces steric and electronic properties that can influence its interactions with biological targets, making it a promising candidate for further investigation in drug discovery programs.

The compound's structure is characterized by a chiral center at the propan-2-ol position, which could lead to the formation of enantiomerically pure derivatives with tailored pharmacological properties. Such structural features are often exploited in the design of novel therapeutic agents, where subtle modifications can significantly alter binding affinity, selectivity, and metabolic stability. The 1-amino group provides a versatile handle for further chemical modifications, enabling the attachment of various pharmacophores or tags for biochemical studies.

In recent years, there has been growing interest in exploring heterocyclic compounds and their derivatives for therapeutic applications. The 4-cyclopropylphenyl substituent in 1-amino-3-(4-cyclopropylphenyl)propan-2-ol is particularly noteworthy, as cyclopropyl groups have been shown to enhance binding interactions in several drug molecules. This structural feature may contribute to improved pharmacokinetic profiles, such as increased solubility or reduced metabolic clearance, which are critical factors in drug development.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) to guide the optimization of lead compounds. The synthesis and characterization of 1-amino-3-(4-cyclopropylphenyl)propan-2-ol have provided valuable insights into how specific structural elements influence biological activity. For instance, studies have demonstrated that the combination of an amino group and a cyclopropyl-substituted phenyl ring can modulate receptor binding affinity and selectivity. These findings are particularly relevant in the context of developing treatments for neurological disorders, where precise targeting of biological pathways is essential.

The compound's potential applications extend beyond traditional small-molecule drug discovery. Its unique structural framework makes it an attractive scaffold for the development of probes used in biochemical assays and high-throughput screening (HTS) campaigns. By leveraging computational modeling and experimental validation, researchers can rapidly identify derivatives with enhanced potency or novel mechanisms of action. This approach aligns with contemporary trends in drug discovery, which prioritize efficiency and innovation.

Advances in synthetic methodologies have also facilitated the preparation of complex derivatives of 1-amino-3-(4-cyclopropylphenyl)propan-2-ol. Techniques such as asymmetric synthesis and transition-metal catalysis have enabled the construction of enantiomerically pure forms with high yields and purity. These methods are crucial for generating libraries of compounds that can be screened for biological activity, thereby accelerating the discovery process.

The pharmacological profile of 1-amino-3-(4-cyclopropylphenyl)propan-2-ol is still under investigation, but preliminary studies suggest that it may exhibit properties relevant to inflammatory diseases or cancer biology. The interaction between its structural components and biological targets remains an area of active exploration. Collaborative efforts between synthetic chemists and biologists are essential to elucidate its mechanism of action and therapeutic potential.

In conclusion, 1-amino-3-(4-cyclopropylphenyl)propan-2-ol (CAS No: 2229488-64-4) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique features make it a valuable tool for both academic research and industrial drug development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.